N-2,1,3-benzoxadiazol-4-yl-3-nitrobenzamide

• IUPAC Name: N-(2,1,3-benzoxadiazol-4-yl)-3-nitrobenzamide
• InChI: InChI=1S/C13H8N4O4/c18-13(8-3-1-4-9(7-8)17(19)20)14-10-5-2-6-11-12(10)16-21-15-11/h1-7H,(H,14,18)
• InChI Key: XLQJZQIZXRHNKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=CC=CC3=NON=C32
• Molecular Formula: C13H8N4O4
• Molecular Weight: 284.23 g/mol

Description

N-2,1,3-benzoxadiazol-4-yl-3-nitrobenzamide, also known as BDB, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. BDB is a versatile molecule that can be synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In We will also list future directions for further research on BDB.

Scientific Research Applications

N-2,1,3-benzoxadiazol-4-yl-3-nitrobenzamide has been studied for its potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, this compound has been studied for its potential as a fluorescent probe for the detection of metal ions. In pharmacology, this compound has been studied for its potential as a drug delivery system due to its ability to cross the blood-brain barrier.

Mechanism of Action

The mechanism of action of N-2,1,3-benzoxadiazol-4-yl-3-nitrobenzamide is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, which is programmed cell death. This compound also acts as a fluorescent probe by binding to metal ions, resulting in a change in fluorescence intensity. In addition, this compound has been shown to cross the blood-brain barrier, suggesting that it may have potential as a drug delivery system.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis. This compound has also been shown to bind to metal ions, resulting in a change in fluorescence intensity. In addition, this compound has been shown to cross the blood-brain barrier, suggesting that it may have potential as a drug delivery system.

Advantages and Limitations for Lab Experiments

N-2,1,3-benzoxadiazol-4-yl-3-nitrobenzamide has several advantages and limitations for lab experiments. One advantage is its ability to inhibit the growth of cancer cells, making it a potential anticancer agent. Another advantage is its ability to act as a fluorescent probe for the detection of metal ions. However, one limitation is that the mechanism of action of this compound is not fully understood. Another limitation is that further studies are needed to determine the potential side effects of this compound.

Future Directions

There are several future directions for further research on N-2,1,3-benzoxadiazol-4-yl-3-nitrobenzamide. One future direction is to further study the mechanism of action of this compound to better understand how it inhibits the growth of cancer cells. Another future direction is to study the potential side effects of this compound in vivo. Additionally, further studies are needed to determine the potential applications of this compound as a drug delivery system. Finally, future studies could explore the potential of this compound as a fluorescent probe for the detection of metal ions in vivo.
Conclusion:
In conclusion, this compound, or this compound, is a versatile molecule that has potential applications in various fields of scientific research. This compound can be synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. Further research is needed to fully understand the potential of this compound in various fields of scientific research.

Synthesis Methods

N-2,1,3-benzoxadiazol-4-yl-3-nitrobenzamide can be synthesized using various methods, including the reaction of 3-nitrobenzoyl chloride with 2-aminobenzoxazole in the presence of triethylamine. Another method involves the reaction of 2-aminobenzoxazole with 3-nitrobenzoyl chloride in the presence of pyridine. Both methods yield this compound as a yellow solid with a high yield.